(s)-2,3-Dichlorophenyl glycidyl ether

• Molecular Formula: C9H8Cl2O2
• Molecular Weight: 219.06 g/mol
• IUPAC Name: (2S)-2-[(2,3-dichlorophenoxy)methyl]oxirane
• InChI: InChI=1S/C9H8Cl2O2/c10-7-2-1-3-8(9(7)11)13-5-6-4-12-6/h1-3,6H,4-5H2/t6-/m0/s1
• InChI Key: BGOUOFHQLQPABA-LURJTMIESA-N
• Isomeric SMILES: C1[C@H](O1)COC2=C(C(=CC=C2)Cl)Cl
• Canonical SMILES: C1C(O1)COC2=C(C(=CC=C2)Cl)Cl

Description

(s)-2,3-Dichlorophenyl glycidyl ether is a chiral epoxide compound characterized by a phenyl ring substituted with chlorine atoms at the 2- and 3-positions, linked to a glycidyl ether group (oxirane ring). This structure confers unique reactivity due to the electron-withdrawing effects of the chlorine substituents and the strained oxirane ring. Glycidyl ethers are widely used as reactive intermediates in epoxy resins, adhesives, and coatings. The stereochemistry (s-enantiomer) of this compound may influence its interaction in chiral environments, such as enzymatic systems or asymmetric synthesis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Chlorinated Phenyl Glycidyl Ethers

• 4-Chlorophenyl Glycidyl Ether (CAS 2212-05-7): Contains a single chlorine substituent at the para position. Lower molecular weight (164.2 g/mol) compared to (s)-2,3-dichlorophenyl glycidyl ether (~209.0 g/mol estimated). Applications: Intermediate in epoxy resin formulations and organic synthesis.
• Likely lower solubility in polar solvents compared to mono-chlorinated analogs due to higher hydrophobicity .

Non-Chlorinated Phenyl Glycidyl Ethers

• Phenyl Glycidyl Ether (PGE, CAS 122-60-1): No chlorine substituents; simpler structure with a phenyl group directly attached to the glycidyl ether. Applications: Reactive diluent in epoxy resins, plasticizers, and adhesives. Reactivity: Faster epoxide ring-opening reactions compared to chlorinated derivatives due to reduced electron withdrawal .

Bisphenol-Based Glycidyl Ethers

• Bisphenol A Diglycidyl Ether (BADGE, CAS 1675-54-3): Contains two glycidyl groups attached to a bisphenol A core. Applications: Primary component in food-can coatings, adhesives, and composites. Derivatives: Hydrolysis and chlorination products like BADGE·H₂O (CAS 76002-91-0) and BADGE·HCl (CAS 13836-48-1) are regulated due to endocrine-disrupting properties .

Diglycidyl and Triglycidyl Ethers

• 2,6-Diglycidylphenyl Glycidyl Ether: Contains three epoxide groups, enabling cross-linking in high-performance polymers. Applications: Aerospace composites and specialty coatings. Reactivity: Higher functionality increases cure speed and thermal stability compared to mono-glycidyl ethers like (s)-2,3-dichlorophenyl glycidyl ether .

Research Findings and Implications

• Reactivity : Chlorine substituents in (s)-2,3-dichlorophenyl glycidyl ether reduce epoxide ring reactivity compared to PGE but enhance thermal and oxidative stability .
• Toxicity: While BADGE derivatives are known endocrine disruptors, the dichlorophenyl variant’s toxicity profile remains understudied. Chlorine content may raise concerns about bioaccumulation .
• Applications: Potential niche uses in flame-retardant polymers or asymmetric catalysis due to chirality and halogenation .